3-(5-Chloro-1,2,3-thiadiazol-4-yl)aniline

• Molecular Formula: C8H6ClN3S
• Molecular Weight: 211.67 g/mol
• SMILES: C1=CC(=CC(=C1)N)C2=C(SN=N2)Cl
• InChI: InChI=1S/C8H6ClN3S/c9-8-7(11-12-13-8)5-2-1-3-6(10)4-5/h1-4H,10H2
• InChIKey: TVTWGTHTKJTODD-UHFFFAOYSA-N

3-(5-Chloro-1,2,3-thiadiazol-4-yl)aniline Profile

3-(5-Chloro-1,2,3-thiadiazol-4-yl)aniline (CAS 1909316-41-1) is a heterocyclic building block belonging to the 1,2,3-thiadiazole class, featuring a 5-chloro-substituted thiadiazole ring directly attached at the 4-position to a meta-aniline moiety [1]. Its molecular formula is C₈H₆ClN₃S with a molecular weight of 211.67 g/mol, and it is commercially supplied as both the free base (CAS 1909316-41-1) and the hydrochloride salt (CAS 1909316-42-2) . The compound is primarily sourced through Enamine Ltd. and distributed by Fujifilm Wako Pure Chemical Corporation for research use only . The presence of the chlorine substituent at position 5 of the 1,2,3-thiadiazole ring distinguishes it from the non-halogenated analog 3-(1,2,3-thiadiazol-4-yl)aniline (CAS 878437-57-1), imparting altered electronic properties and providing a synthetic handle for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions [1][2].

5-Chloro synthetic handle Electron-withdrawing Cl enables further functionalization via cross-coupling or nucleophilic substitution. Distinct from non-halogenated analogs

Conformationally restricted biaryl Direct C–C bond between thiadiazole and aniline provides rigid, conjugated scaffold. Preferred for flat kinase pocket exploration

Meta-aniline vector geometry ~120° exit vector for amine derivatization, non-interchangeable with ortho/para isomers. Essential for structure-activity relationship studies

• [1] PubChem Compound Summary. 3-(5-Chlorothiadiazol-4-yl)aniline. National Center for Biotechnology Information. CID available via InChIKey TVTWGTHTKJTODD-UHFFFAOYSA-N. Create Date: 2016-09-26. View Source
• [2] Bakulev, V.A.; Dehaen, W. The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons, 2004. Chapter 1: Synthesis of 1,2,3-Thiadiazoles, including 5-halo derivatives and their reactivity. View Source

Uniqueness of the 5-Chloro Scaffold

The 5-chloro substituent on the 1,2,3-thiadiazole ring is not a passive structural feature; it fundamentally alters the electronic character and synthetic utility of the scaffold relative to non-halogenated analogs such as 3-(1,2,3-thiadiazol-4-yl)aniline (CAS 878437-57-1) [1]. The electron-withdrawing chlorine atom reduces electron density on the thiadiazole ring, affecting both its reactivity in subsequent transformations and the physicochemical properties of final derivatives. Furthermore, the meta-aniline regiochemistry (3-position on the phenyl ring) determines the geometry of any downstream amide, urea, or sulfonamide coupling products, making ortho- (CAS 286955-98-4) or para- (CAS 121180-51-6) isomers non-interchangeable for structure-activity relationship (SAR) studies [2]. The direct C–C bond between the thiadiazole C4 and the aniline ring—as opposed to methylene-bridged analogs such as 3-chloro-N-[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]aniline—results in a more conformationally restricted and electronically conjugated system, which is critical when the scaffold is used to probe kinase inhibitor pharmacophores or mitochondrial targeting [3][4].

Non-halogenated analog (CAS 878437-57-1)

Lacks 5-Cl reactivity and electronic modulation; lipophilicity and synthetic utility may not transfer.

Methylene-bridged derivatives

CH₂ spacer introduces rotational flexibility, disrupting conjugation; binding geometry may shift for kinase targets.

Ortho/para aniline isomers

Amine vector angle differs (~60°, ~180° vs ~120°), altering derivatization geometry; not interchangeable for SAR.

• [1] PubChem Compound Summary. 3-(1,2,3-Thiadiazol-4-yl)aniline. CAS 878437-57-1. Molecular Formula: C8H7N3S. Molecular Weight: 177.23 g/mol. View Source
• [2] PubChem Compound Summary. 2-(1,2,3-Thiadiazol-4-yl)aniline. CAS 286955-98-4. PubChem CID 5325802. Molecular Weight: 177.23 g/mol. View Source
• [3] BindingDB Entry BDBM5699. N-(5-{[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]sulfanyl}-1,3-thiazol-2-yl)acetamide. IC50 > 1,000 nM against Cyclin-dependent kinase 2/G1/S-specific cyclin-E1 (Human). Assay with 25 µM ATP. View Source
• [4] Hori, H.; Noguchi, N.; Yokoyama, H.; Ise, H.; Jin, C.Z.; Kasai, S.; Goto, T.; Taira, Z. Design and synthesis of new mitochondrial cytotoxin N-thiadiazolylanilines that inhibit tumor cell growth. Bioorganic & Medicinal Chemistry, 1994, 4, 247–253. View Source

Differentiation Evidence vs. Analogs

Lipophilicity Enhancement by 5-Chloro Substitution

The 5-chloro substituent on the 1,2,3-thiadiazole ring increases computed lipophilicity compared to the non-halogenated analog. The target compound 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline (C₈H₆ClN₃S, MW 211.67) contains the electron-withdrawing chlorine, whereas the direct analog 3-(1,2,3-thiadiazol-4-yl)aniline (C₈H₇N₃S, MW 177.23) lacks this substituent [1][2]. This difference in halogenation state directly impacts the compound's utility in medicinal chemistry campaigns where modulated lipophilicity is required for target engagement or permeability optimization.

Lipophilicity shift

Estimated

ΔXLogP3 +0.5
ΔMW +34.44 g/mol

May support higher membrane permeability in lead series

Computed increment; experimental logP validation needed

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3)
Target Compound Data	MW: 211.67 g/mol; XLogP3: approximately 2.2 (estimated based on structural increment of +0.5 for Cl substitution vs. non-halogenated analog XLogP3 of ~1.7)
Comparator Or Baseline	3-(1,2,3-Thiadiazol-4-yl)aniline: MW 177.23 g/mol; XLogP3: 1.7 (computed for ortho isomer by PubChem); 2-(1,2,3-Thiadiazol-4-yl)aniline: XLogP3: 1.7 [2]
Quantified Difference	ΔMW: +34.44 g/mol; ΔXLogP3: approximately +0.5 log units (estimated class-level increment for aromatic Cl substitution)
Conditions	Computed physicochemical properties from PubChem (XLogP3 3.0 algorithm)

Why This Matters

The higher lipophilicity and molecular weight of the 5-chloro analog directly affect membrane permeability, protein binding, and overall pharmacokinetic profile in any derived lead series, making non-halogenated analogs unsuitable substitutes during SAR exploration.

• [1] PubChem Compound Summary. 3-(5-Chlorothiadiazol-4-yl)aniline. IUPAC: 3-(5-chlorothiadiazol-4-yl)aniline. SMILES: C1=CC(=CC(=C1)N)C2=C(SN=N2)Cl. InChIKey: TVTWGTHTKJTODD-UHFFFAOYSA-N. MW: 211.67 g/mol. View Source
• [2] PubChem Compound Summary. 2-(1,2,3-Thiadiazol-4-yl)aniline. PubChem CID 5325802. CAS 286955-98-4. XLogP3: 1.7. MW: 177.23 g/mol. View Source

Direct C–C Bond: Conformational Restriction vs. Methylene Bridge

3-(5-Chloro-1,2,3-thiadiazol-4-yl)aniline features a direct C–C bond between the thiadiazole C4 and the aniline phenyl ring, creating a conjugated, planar biaryl system. In contrast, the methylene-bridged analog 3-chloro-N-[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]aniline (C₉H₇Cl₂N₃S, MW 260.15) introduces a CH₂ spacer that disrupts conjugation and adds rotational flexibility . Derivatives incorporating the 5-chloro-1,2,3-thiadiazol-4-yl scaffold with a methylene-thio linker have been evaluated as kinase inhibitors, with one such compound showing IC₅₀ > 1,000 nM against CDK2/cyclin E1 [1]. The direct C–C linked architecture offers a more rigid scaffold for probing kinase ATP-binding pockets or allosteric sites compared to the flexible methylene-bridged series.

Conformational restriction

Structural comparison

Direct C–C biaryl vs flexible CH₂ spacer

Rigid scaffold suits flat ATP-pocket kinase design

Kinase data available only for methylene-linked derivatives

Evidence Dimension	Conformational rigidity and electronic conjugation between thiadiazole and aniline rings
Target Compound Data	Direct C–C bond (biaryl system); conjugated π-system; restricted rotation around the biaryl axis; MW 211.67 g/mol
Comparator Or Baseline	3-Chloro-N-[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]aniline: CH₂ spacer; non-conjugated; free rotation; MW 260.15 g/mol ; N-(5-{[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]sulfanyl}-1,3-thiazol-2-yl)acetamide: CDK2 IC₅₀ > 1,000 nM [1]
Quantified Difference	ΔMW: −48.48 g/mol (target is lighter); qualitative difference in rigidity/conjugation; no direct comparative IC₅₀ data available for the target compound itself
Conditions	Structural comparison; kinase inhibition assay data available only for a methylene-thio linked derivative (BindingDB), not for the target compound directly

Why This Matters

The direct biaryl linkage provides a rigid, conjugated scaffold preferred for structure-based drug design targeting flat kinase ATP pockets, while methylene-bridged analogs introduce flexibility that may be detrimental to binding affinity in certain targets.

• [1] BindingDB Entry BDBM5699. N-(5-{[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]sulfanyl}-1,3-thiazol-2-yl)acetamide. IC50 > 1.00E+3 nM against Cyclin-dependent kinase 2/G1/S-specific cyclin-E1 (Human). Bristol-Myers Squibb Pharmaceutical Research Institute. Assay: 25 µM ATP/[gamma-33P] ATP. View Source

Meta-Regiochemistry vs. Ortho/Para Isomers

The amino group at the meta (3-) position of the aniline ring in 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline directs any subsequent amidation, sulfonylation, or urea formation to produce derivatives with a distinct geometry compared to the ortho isomer 2-(1,2,3-thiadiazol-4-yl)aniline (CAS 286955-98-4) or the para isomer 4-(1,2,3-thiadiazol-4-yl)aniline (CAS 121180-51-6) [1]. In the context of N-thiadiazolylaniline mitochondrial cytotoxins, the substitution pattern on the aniline ring was shown to be critical for activity, with TX-108 and TX-109 inhibiting EMT6/KU mammary sarcoma cell growth at low micromolar concentrations [2]. The meta-NH₂ orientation produces a ~120° vector angle relative to the thiadiazole ring, which is distinct from the ~180° (para) or ~60° (ortho) geometries.

Regioisomer geometry

Geometric comparison

Meta ~120° vs ortho ~60° / para ~180°

Defines derivatization vector for target engagement

Biological comparison only for related meta-substituted cytotoxins

Evidence Dimension	Amino group substitution pattern and vector geometry for downstream derivatization
Target Compound Data	Meta (3-) aniline: NH₂ at position 3 of phenyl ring; ~120° exit vector relative to thiadiazole-phenyl bond axis; CAS 1909316-41-1
Comparator Or Baseline	2-(1,2,3-Thiadiazol-4-yl)aniline (ortho): CAS 286955-98-4, ~60° vector [1]; 4-(1,2,3-Thiadiazol-4-yl)aniline (para): CAS 121180-51-6, ~180° vector
Quantified Difference	Qualitative geometric difference only; no direct comparative biological data available across the three regioisomers for this specific scaffold
Conditions	Structural and geometric comparison based on PubChem structures and standard bond angle geometries

Why This Matters

The meta-aniline geometry is non-redundant with ortho or para isomers in any SAR campaign; substituting one regioisomer for another fundamentally alters the 3D presentation of the derivatized amine to a biological target.

• [1] PubChem Compound Summary. 2-(1,2,3-Thiadiazol-4-yl)aniline. PubChem CID 5325802. CAS 286955-98-4. Benzenamine, 2-(1,2,3-thiadiazol-4-yl)-. View Source
• [2] Hori, H.; Noguchi, N.; Yokoyama, H.; Ise, H.; Jin, C.Z.; Kasai, S.; Goto, T.; Taira, Z. Design and synthesis of new mitochondrial cytotoxin N-thiadiazolylanilines that inhibit tumor cell growth. Bioorganic & Medicinal Chemistry, 1994, 4, 247–253. TX-108 and TX-109 inhibited EMT6/KU mammary sarcoma cell growth at low micromolar concentrations. View Source

Procurement and Premium Sourcing Differentiation

3-(5-Chloro-1,2,3-thiadiazol-4-yl)aniline hydrochloride is commercially available from Fujifilm Wako Pure Chemical Corporation, sourced from Enamine Ltd. (Product Code: EN300-269407), at a price of approximately ¥389,000 per gram (USD ~2,600/g at current exchange rates) . In contrast, the non-halogenated analog 3-(1,2,3-thiadiazol-4-yl)aniline (CAS 878437-57-1) is listed by multiple vendors as a custom synthesis product with significantly lower pricing due to simpler synthetic access . The premium pricing reflects the additional synthetic complexity introduced by the 5-chloro substituent, which requires chlorination of the thiadiazole ring during synthesis, typically via reaction of 5-chloro-1,2,3-thiadiazole-4-carboxylic acid with aniline in the presence of POCl₃ [1].

Sourcing & cost

Procurement context

¥389,000/g (HCl salt)
vs custom synthesis pricing

Higher cost reflects synthetic complexity of 5-Cl introduction

Premium justified only when Cl is structurally required

Evidence Dimension	Commercial availability and procurement cost
Target Compound Data	3-(5-Chloro-1,2,3-thiadiazol-4-yl)aniline hydrochloride: Fujifilm Wako EN300-269407; ¥389,000/1g (approx. USD 2,600); source: Enamine Ltd.
Comparator Or Baseline	3-(1,2,3-Thiadiazol-4-yl)aniline (CAS 878437-57-1): available as custom synthesis from multiple vendors; pricing lower (exact pricing varies by vendor and quantity)
Quantified Difference	Premium pricing for 5-chloro derivative reflects added synthetic complexity; exact price ratio unavailable due to quote-based pricing for the non-chlorinated analog
Conditions	Pricing as of 2026; Fujifilm Wako catalog listing for research use only; prices subject to change

Why This Matters

Procurement planning must account for the higher cost and potentially longer lead time of the 5-chloro derivative relative to non-halogenated analogs, which is justified only when the chlorine substituent is structurally required for the intended SAR or synthetic application.

• [1] Bakulev, V.A.; Dehaen, W. The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons, 2004. Synthesis of 5-chloro-1,2,3-thiadiazole derivatives via 5-chloro-1,2,3-thiadiazole-4-carboxylic acid intermediates. View Source

Thiadiazole Class-Level Anticancer & Antimicrobial Activity

The 1,2,3-thiadiazole scaffold, including 5-chloro-substituted derivatives, has demonstrated reproducible biological activity across multiple studies. A series of 1,2,3-thiadiazole thioacetanilide (TTA) derivatives showed anti-HIV-1 activity at nanomolar concentrations in MT-4 cells [1]. 1,2,3-Thiadiazole derivatives containing anthranilic acid amide moieties exhibited IC₅₀ values below 60 µM against HeLa cervical cancer cells, with compound 5b showing significant cytotoxic effects on multiple cancer cell lines [2]. Separately, novel 1,2,3-thiadiazole and 1,2,3-selenadiazole derivatives demonstrated activity against Candida albicans, with compound 3c identified as the most potent antifungal agent in the series [3]. These class-level findings support the selection of 1,2,3-thiadiazole-based building blocks for drug discovery programs, though no direct quantitative data for 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline itself are available.

Class-level bioactivity

Class-level inference

1,2,3-thiadiazoles: anti-HIV, anticancer, antifungal reported

Supports scaffold selection for screening; validate specific compound

No direct activity data for this building block

Evidence Dimension	Biological activity of 1,2,3-thiadiazole class compounds
Target Compound Data	No direct biological activity data available for 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline as a standalone compound
Comparator Or Baseline	1,2,3-Thiadiazole TTA derivatives: anti-HIV-1 at nanomolar concentrations [1]; Thiadiazole-anthranilic acid amides: HeLa IC₅₀ < 60 µM [2]; 1,2,3-Thiadiazole derivatives: antifungal vs. C. albicans [3]
Quantified Difference	Class-level data only; no direct comparative data for the target compound; quantitative extrapolation to the target compound is not supported
Conditions	Various in vitro assays across independent studies; MT-4 cells (anti-HIV), HeLa cells (anticancer), Candida albicans (antifungal)

Why This Matters

The established bioactivity of 1,2,3-thiadiazole scaffolds provides rationale for selecting this compound class in discovery programs, but users must validate the specific activity of 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline in their own assays.

• [1] Journal article indexed via AllJournals.cn. A novel series of 1,2,3-thiadiazole thioacetanilide (TTA) derivatives: design, synthesis, and evaluation for anti-HIV activity in MT-4 cells. Some derivatives inhibited HIV-1 replication at nanomolar concentrations. View Source
• [2] Synthesis, Biological and Docking Studies of Thiadiazole Amide Derivatives Containing Anthranilic Acid. Compounds 5a, 5b, and 8 showed IC50 < 60 µM against HeLa cells. Compound 5b exhibited significant cytotoxic effects on both cancer cell lines tested. Published 2023. Available via DOAJ. View Source
• [3] Synthesis, Characterization, and Antimicrobial Activity of New 1,2,3-Thiadiazole and 1,2,3-Selenadiazole Derivatives. Hindawi, 2022. Compound 3c showed the most activity against Candida albicans. View Source

Research Application Scenarios

Kinase Inhibitor Scaffold with Rigid Biaryl Core

The direct C–C bond architecture and 5-chloro substitution of 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline provide a rigid, electron-deficient biaryl scaffold suitable for probing kinase ATP-binding pockets. The 5-chloro-1,2,3-thiadiazol-4-yl moiety has precedent in kinase inhibitor programs, including JNK and CDK2 inhibitor series [1][2]. The meta-aniline NH₂ serves as a derivatization handle for generating focused libraries via amide coupling or reductive amination, with the chlorine atom at position 5 available for late-stage functionalization via cross-coupling. Use this compound when the target kinase pharmacophore requires a planar, halogen-substituted heteroaryl-aniline architecture distinct from flexible methylene-bridged alternatives.

Mitochondrial-Targeted Anticancer Agent Design

The precedent established by N-thiadiazolylanilines TX-108 and TX-109 as mitochondrial cytotoxins inhibiting EMT6/KU mammary sarcoma cell growth at low micromolar concentrations supports the use of 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline as a starting material for mitochondrial-targeted anticancer agent discovery [3]. The chlorine substituent may enhance mitochondrial membrane penetration due to increased lipophilicity relative to non-halogenated analogs. Derivatization of the aniline NH₂ with lipophilic acyl or sulfonyl groups could generate compound libraries for mitochondrial cytotoxicity screening, following the design principles established by Hori et al.

Antimicrobial Discovery Using Halogenated Thiadiazoles

1,2,3-Thiadiazole derivatives have demonstrated reproducible antibacterial and antifungal activities across multiple independent studies. The chloro-substituted scaffold may offer enhanced activity compared to non-halogenated analogs based on class-level SAR trends observed in thiadiazole antimicrobial series [4]. Researchers can use 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline as a versatile building block for generating sulfonamide, amide, or urea derivatives for screening against bacterial and fungal panels. The compound's structural features (halogenated heterocycle + free primary amine) make it suitable for parallel synthesis approaches in medium-throughput antimicrobial screening campaigns.

Premium Building Block for Focused Library Synthesis

For laboratories conducting SAR studies where chemical identity, purity, and reproducible sourcing are paramount, 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline hydrochloride (Enamine/Fujifilm Wako, EN300-269407) offers documented sourcing with traceable manufacturer identity . This is particularly relevant for hit-to-lead and lead optimization programs where batch-to-batch consistency and the ability to reorder from the same synthetic route are critical for data reproducibility. The premium pricing (¥389,000/g) is justified when the 5-chloro substituent is structurally essential and when procurement from a validated, QC-documented source is required for regulatory or publication purposes.

Application

Selection Property

Validation Focus

Kinase inhibitor pharmacophore exploration

Rigid biaryl core with 5-Cl handle

Kinase panel selectivity and binding mode studies

Mitochondrial cytotoxicity research

C–C linked N-thiadiazolylaniline scaffold

Cell viability and mitochondrial membrane endpoint assays

Antimicrobial screening library synthesis

Halogenated thiadiazole primary amine

MIC and strain-panel screening against bacterial/fungal panels

SAR-focused library synthesis

QC-documented sourcing for reproducibility

Batch consistency and lead optimization studies

• [1] De, S.K. et al. Synthesis and optimization of thiadiazole derivatives as a novel class of substrate competitive c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry, 2010. Design of thiadiazole-based JNK inhibitors targeting the JIP-1 docking site. View Source
• [2] BindingDB Entry BDBM5699. N-(5-{[(5-chloro-1,2,3-thiadiazol-4-yl)methyl]sulfanyl}-1,3-thiazol-2-yl)acetamide. IC50 > 1.00E+3 nM against CDK2/cyclin E1. Bristol-Myers Squibb. View Source
• [3] Hori, H.; Noguchi, N.; Yokoyama, H.; Ise, H.; Jin, C.Z.; Kasai, S.; Goto, T.; Taira, Z. Design and synthesis of new mitochondrial cytotoxin N-thiadiazolylanilines that inhibit tumor cell growth. Bioorganic & Medicinal Chemistry, 1994, 4, 247–253. View Source
• [4] Synthesis, Characterization, and Antimicrobial Activity of New 1,2,3-Thiadiazole and 1,2,3-Selenadiazole Derivatives. Journal of Chemistry (Hindawi), 2022. Compound 3c demonstrated the most potent antifungal activity against Candida albicans. View Source